5-[(4-fluorophenoxy)methyl]-N-(3-methylphenyl)-2-furamide

• IUPAC Name: 5-[(4-fluorophenoxy)methyl]-N-(3-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16FNO3/c1-13-3-2-4-15(11-13)21-19(22)18-10-9-17(24-18)12-23-16-7-5-14(20)6-8-16/h2-11H,12H2,1H3,(H,21,22)
• InChI Key: QFHCQFFGABGLNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=C(O2)COC3=CC=C(C=C3)F
• Molecular Formula: C19H16FNO3
• Molecular Weight: 325.3 g/mol

Description

5-[(4-fluorophenoxy)methyl]-N-(3-methylphenyl)-2-furamide is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is also known as F13640 and has been studied for its potential use in treating various diseases.

Mechanism of Action

The exact mechanism of action of F13640 is not fully understood. However, it has been shown to interact with the GABA-A receptor, which is involved in the regulation of anxiety and depression. F13640 has also been shown to inhibit the reuptake of serotonin and norepinephrine, which are neurotransmitters involved in the regulation of mood and pain.
Biochemical and Physiological Effects:
F13640 has been shown to have anxiolytic, antidepressant, and analgesic effects in animal models. It has also been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters involved in the regulation of mood and pain.

Advantages and Limitations for Lab Experiments

One advantage of using F13640 in lab experiments is its potential use in treating various diseases. Additionally, it has been shown to have low toxicity in animal models. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to develop targeted therapies.

Future Directions

1. Further studies on the mechanism of action of F13640 to develop targeted therapies.
2. Clinical trials to determine the safety and efficacy of F13640 in treating various diseases.
3. Studies on the potential use of F13640 in combination with other drugs to enhance its therapeutic effects.
4. Studies on the pharmacokinetics of F13640 to determine the optimal dosage and administration route.
5. Studies on the long-term effects of F13640 to determine its potential use as a chronic treatment for various diseases.

Synthesis Methods

The synthesis of F13640 involves the reaction of 4-fluorobenzyl chloride with 3-methylphenylamine, followed by the reaction of the resulting intermediate with furfurylamine. The final product is obtained by purification through column chromatography.

Scientific Research Applications

F13640 has been studied for its potential use in treating various diseases such as anxiety, depression, and neuropathic pain. It has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, it has been shown to have analgesic effects in neuropathic pain models.